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‘ Compound of Interest

Compound Name: 4-Bromo-3-methoxybenzonitrile

Cat. No.: B054132

4-Bromo-3-methoxybenzonitrile is an organic intermediate widely utilized in pharmaceutical and chemical synthesis.[1] Its molecular structure, feat
block for creating more complex molecules with potential biological activity, including applications in medicinal research and agrochemicals.[1]

Chemical Identity:

» Molecular Formula: CsHeBrNO

* Molecular Weight: 212.04 g/mol [2]

» Appearance: Typically a solid or crystalline powder.
* Synonyms: 4-Bromo-3-methoxy benzonitrile[1][3]

Comprehensive Hazard Analysis

A thorough understanding of the potential hazards is the foundation of safe laboratory practice. While some data sheets present conflicting informatio
should be handled with caution. The primary hazard identified is acute oral toxicity.[2]

GHS Classification and Labeling

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides a standardized framework for hazard communication.

Hazard Class Category Signal Word P

Acute Toxicity, Oral Category 4 Warning G

Note: Some suppliers may list additional hazards for similar compounds or based on their own data. It is crucial to always consult the specific Safety |

Toxicological Profile

The primary toxicological concern is acute toxicity if ingested.[2] While comprehensive toxicological studies for this specific compound are not widely
can sometimes be metabolized to release cyanide, though the rate and extent of this biotransformation vary greatly depending on the molecule's stru

Risk Assessment and Mitigation Workflow

A systematic risk assessment is imperative before commencing any work with 4-Bromo-3-methoxybenzonitrile. The following workflow provides a |
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Workflow for Risk Assessment of 4-Bromo-3-methoxy
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Caption: Risk Assessment Workflow for Chemical Handling.

Standard Operating Procedures for Safe Handling

Adherence to rigorous handling protocols is the most effective way to prevent exposure.

Engineering Controls

The primary engineering control for handling powdered or solid 4-Bromo-3-methoxybenzonitrile is to work within a certified chemical fume hood.[5]
exhaust ventilation system should be in place where dust can be formed.[6] Ensure that safety showers and eyewash stations are readily accessible
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Personal Protective Equipment (PPE)

The selection of PPE is the last line of defense and must be appropriate for the task.
+ Eye Protection: Chemical safety glasses with side shields or goggles are mandatory.[5]

« Hand Protection: Wear protective gloves. Inspect gloves for integrity before use and select them based on their resistance to the specific chemicals
regulations.[6]

« Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk of spillage, consider a chemical-resistant apron.[5]

» Respiratory Protection: If working outside of a fume hood or if dust formation is significant, a NIOSH-approved respirator with appropriate particulat

Hygiene Practices

* Avoid contact with skin, eyes, and clothing.[6][8]

» Do not eat, drink, or smoke in laboratory areas where chemicals are handled.[9]

« Wash hands thoroughly with soap and water after handling the compound, before breaks, and at the end of the workday.[9]
* Remove contaminated clothing promptly and wash it before reuse.[10][11]

Storage and Disposal

Proper storage is essential for maintaining the chemical's stability and ensuring safety.

Storage Conditions

Store 4-Bromo-3-methoxybenzonitrile in a cool, dry, and well-ventilated place.[1][6] The container should be kept tightly closed to protect it from mc
oxidizing agents, strong acids, and strong bases.[4][7]

Disposal

Chemical waste must be disposed of in accordance with all federal, state, and local regulations. Dispose of the substance and its container in a desig
[6][11] Contaminated packaging should be treated as the chemical itself and disposed of as unused product.[6]

Emergency Procedures: A Self-Validating System

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

Exposure Route First Aid Protocol

IF SWALLOWED: Immediatel

Ingestion ’ )
unless directed by medical pe

IF INHALED: Move the perso
should administer oxygen.[10

Inhalation

) IF ON SKIN: Immediately rem
Skin Contact . L
minutes.[5][6] If skin irritation

Eve Contact IF IN EYES: Rinse cautiously
e Contac
Y do so. Continue rinsing for at

Accidental Release Measures
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In the event of a spill, prioritize personnel safety and environmental protection.
* Minor Spills (Solid):
o Ensure adequate ventilation and wear appropriate PPE.[6]
o Avoid generating dust.[6][13]
o Carefully sweep or scoop up the material and place it into a suitable, labeled container for disposal.[6][13]
o Clean the spill area thoroughly.
* Major Spills:
o Evacuate the area immediately and move upwind.[13]
o Alert emergency responders and inform them of the nature and location of the hazard.[13]
o Prevent the spillage from entering drains or waterways.[6][13]

o Only personnel with appropriate training and full protective equipment, including respiratory protection, should attempt to clean up a large spill.[1

Firefighting Measures

« Suitable Extinguishing Media: Use a water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6]
» Specific Hazards: During a fire, hazardous decomposition products may be released, including carbon oxides, nitrogen oxides (NOx), and hydroge

« Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA) and full protective gear to prevent contact with skin at
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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